Cas no 872724-34-0 (N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 872724-34-0
• MF: C₂₁H₃₂N₄O₆S
• MW: 468.566984176636
• CID: 5511201
• Update Time: 2025-07-17

N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-morpholin-4-ylethyl)oxamide
• Ethanediamide, N1-[[3-[(2,5-dimethylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-N2-[2-(4-morpholinyl)ethyl]-
• N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C21H32N4O6S/c1-16-4-5-17(2)18(14-16)32(28,29)25-7-3-11-31-19(25)15-23-21(27)20(26)22-6-8-24-9-12-30-13-10-24/h4-5,14,19H,3,6-13,15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： ZUHYJQMZECBXEX-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)(=O)C(NCCN1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

Comprehensive Analysis of N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide (CAS No. 872724-34-0)

The compound N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide (CAS No. 872724-34-0) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3-oxazinan-2-ylmethyl core and a morpholin-4-yl ethyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine.

In recent years, the scientific community has shown increasing interest in sulfonyl-containing compounds due to their versatile biological activities. The presence of a 2,5-dimethylbenzenesulfonyl moiety in this compound suggests potential interactions with protein targets, making it a candidate for studying enzyme inhibition or receptor modulation. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the behavior of such molecules, reducing the time and cost associated with traditional methods.

The morpholin-4-yl ethyl group in this compound is another critical feature, as morpholine derivatives are widely recognized for their role in enhancing solubility and bioavailability. This is particularly relevant in the context of drug formulation optimization, a hot topic in pharmaceutical sciences. With the rise of personalized medicine, understanding how structural modifications like these affect drug performance is essential for developing more effective therapies.

From a synthetic chemistry perspective, the construction of the 1,3-oxazinan-2-ylmethyl scaffold presents both challenges and opportunities. Researchers are exploring innovative green chemistry approaches to synthesize such heterocycles sustainably, reflecting the broader industry shift toward environmentally friendly practices. The compound's CAS No. 872724-34-0 serves as a unique identifier, facilitating accurate referencing in databases and publications, which is crucial for reproducibility and collaboration in scientific research.

Another area of interest is the compound's potential role in neuropharmacology. Given the involvement of morpholine derivatives in central nervous system (CNS) drug design, this molecule could be explored for its affinity toward neurotransmitter receptors or ion channels. This is particularly timely, as the global focus on mental health and neurodegenerative diseases has spurred demand for novel therapeutic agents.

In the realm of cheminformatics, the structural complexity of this compound makes it an excellent case study for molecular docking simulations and QSAR modeling. These computational tools are increasingly integrated into drug discovery pipelines, enabling researchers to prioritize compounds for experimental validation. The combination of a sulfonyl group and a morpholine ring in this molecule offers a rich pharmacophore for virtual screening campaigns.

Furthermore, the compound's potential as a protease inhibitor or kinase modulator warrants investigation, given the prominence of these target classes in oncology and inflammatory diseases. With the advent of high-throughput screening technologies, molecules like this can be rapidly evaluated for their therapeutic potential, accelerating the drug development timeline.

As the pharmaceutical industry continues to embrace fragment-based drug design, the distinct structural features of this compound could serve as valuable building blocks. Its oxazinan and morpholine components are particularly noteworthy, as they are frequently employed in medicinal chemistry to fine-tune drug properties such as potency, selectivity, and metabolic stability.

In conclusion, N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide (CAS No. 872724-34-0) represents a compelling subject for multidisciplinary research. Its unique structural attributes position it at the intersection of several cutting-edge scientific domains, from computational chemistry to translational medicine. As the scientific community delves deeper into its properties and applications, this compound may well emerge as a key player in the next generation of therapeutic innovations.